Cas no 2172530-03-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid
• CAS No: 2172530-03-7
• MF: C₂₅H₂₀F₂N₂O₅
• MW: 466.433513641357
• CID: 6425699
• PubChem ID: 165503941
• Update Time: 2025-06-11

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid
• EN300-1493265
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,5-difluorobenzoic acid
• 2172530-03-7

• Inchi： 1S/C25H20F2N2O5/c26-20-11-18(24(31)32)22(12-21(20)27)29-23(30)9-10-28-25(33)34-13-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-8,11-12,19H,9-10,13H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZQALIKAPZCVYOW-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 466.13402807g/mol
• Monoisotopic Mass: 466.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid (CAS No. 2172530-03-7)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid (CAS No. 2172530-03-7) is a highly specialized fluorinated benzoic acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. The presence of difluorobenzene further enhances its utility in designing bioactive molecules with improved metabolic stability and binding affinity.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged due to advancements in precision medicine and peptide-based therapeutics. Researchers frequently search for "Fmoc-amino acid derivatives" or "difluorobenzoic acid applications" to explore their roles in targeted drug delivery and enzyme inhibition. The compound’s CAS No. 2172530-03-7 is often referenced in patents and academic papers focusing on cancer research and antibody-drug conjugates (ADCs), aligning with the growing interest in personalized oncology treatments.

From a synthetic chemistry perspective, the 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido moiety offers exceptional orthogonality in multi-step reactions, a feature highly valued in combinatorial chemistry. Its 4,5-difluorobenzoic acid segment contributes to enhanced lipophilicity, a property critical for improving blood-brain barrier penetration in CNS-targeted drugs. These attributes have sparked discussions in forums about "fluorinated peptide mimics" and "Fmoc deprotection optimization," reflecting its relevance in modern medicinal chemistry workflows.

The compound’s stability under ambient conditions and compatibility with automated synthesizers further positions it as a preferred choice for high-throughput screening (HTS) campaigns. Notably, its CAS No. 2172530-03-7 is increasingly cited in studies exploring GPCR-targeted peptides and protease-resistant therapeutics, addressing key challenges in biopharmaceutical development. As the industry shifts toward green chemistry, researchers also investigate its solvent compatibility with eco-friendly alternatives like cyclopentyl methyl ether (CPME).

In analytical applications, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,5-difluorobenzoic acid serves as a HPLC calibration standard due to its distinct UV absorption profile. Its difluorobenzene ring enables sensitive detection via 19F-NMR spectroscopy, a technique gaining traction in metabolomics and in vivo imaging. These features resonate with trending searches such as "NMR-active peptide tags" and "fluorine in bioimaging," underscoring its interdisciplinary importance.

Looking ahead, the compound’s potential in theranostic agents (combining therapy and diagnostics) is being actively explored, particularly in PET tracer development. With the rise of AI-driven drug design, computational studies leveraging its 3D pharmacophore model are proliferating, often tagged with keywords like "machine learning for peptide optimization." As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, its high purity grades (>98%) also make it a benchmark in quality-by-design (QbD) initiatives.